Cas no 354-64-3 (1,1,1,2,2-Pentafluoro-2-iodo-ethane)

• Product Name: 1,1,1,2,2-Pentafluoro-2-iodo-ethane
• CAS No: 354-64-3
• MF: C₂F₅I
• MW: 245.917890548706
• MDL: MFCD00039400
• CID: 37030
• PubChem ID: 9636
• Update Time: 2025-05-21

1,1,1,2,2-Pentafluoro-2-iodo-ethane Chemical and Physical Properties

Names and Identifiers

• Pentafluoro Iodoethane
• Pentafluoroethyliodide
• Perfluoroethyliodide
• Iodopentafluoroethane
• Pentafluroethyliodid
• 1-iodo-pentafluoro-ethane
• 1-iodoperfluoroethane
• C2F5I
• Iodoperfluoroethane
• odopentafluoroethane
• Perfluorethyliodide
• perfluoroethyl
• perfluoroiodoethane
• SCHEMBL52259
• 1-iodo-1,1,2,2,2-pentafluoroethane
• AS-57599
• CF3CF2I
• 1,1,2,2,2-pentafluoroethyl iodide
• 1,1,1,2,2-Pentafluoro-2-iodoethane
• Pentafluoroiodoethane
• Pentafluoroiodoethane, 97%
• PENTAFLUORO-1-IODOETHANE
• 354-64-3
• AKOS005063735
• IODOPENTAFLUOROETHANE (HCFC 125)
• AMY6836
• 1,1,2,2,2-pentafluoroethyliodide
• MFCD00039400
• Pentafluoroethyl iodide 98%
• 1,1,1,2,2-pentafluoro-2-iodo-ethane
• NS00002555
• Pentafluoroiodoethane, purum, >=97.0% (GC)
• Ethane, pentafluoroiodo-
• Perfluoroethyl iodide
• 0E13B713QU
• EC 206-566-7
• FT-0676406
• A822829
• EINECS 206-566-7
• Pentafluoroethyl iodide
• Q7164954
• 1,1,1,2,2-Pentafluoro-2-iodoethane #
• DTXSID8040149
• Ethane, 1,1,1,2,2-pentafluoro-2-iodo-
• UNII-0E13B713QU
• HCFC-125
• Ethane, iodopentafluoro-
• 1-Iodo-1,1,2,2,2-pentafluoroethane, Perfluoroethyl iodide, Iodopentafluoroethane
• DB-023258
• 1Iodoperfluoroethane
• Pentafluoro1iodoethane
• Ethane, pentafluoroiodo
• Ethane, 1,1,1,2,2pentafluoro2iodo
• R 115I1
• 1,1,1,2,2Pentafluoro2iodoethane
• 1Iodo1,1,2,2,2pentafluoroethane
• 206-566-7
• DTXCID6020149
• 1,1,1,2,2-Pentafluoro-2-iodo-ethane

• MDL： MFCD00039400
• Inchi： 1S/C2F5I/c3-1(4,5)2(6,7)8
• InChI Key： UXPOJVLZTPGWFX-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 245.89600
• Monoisotopic Mass: 245.896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 2.085
• Melting Point: -92℃
• Boiling Point: 12-13 ºC
• Flash Point: None
• Refractive Index: 1.339
• Stability/Shelf Life: Stability Risk of explosion if heated under confinement. Incompatible with strong oxidizing agents, aluminium.
• PSA: 0.00000
• LogP: 2.57650
• Vapor Pressure: 738.9 mm Hg ( 10 °C)
• Solubility: Not available

1,1,1,2,2-Pentafluoro-2-iodo-ethane Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 1956 2.2
• WGK Germany：3
• Hazard Category Code： R36/37/38;R44
• Safety Instruction： S7-S26-S37/39-S38
• FLUKA BRAND F CODES：4.5-8
• RTECS：KI6397500
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：0-6°C
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38; R44
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1,1,1,2,2-Pentafluoro-2-iodo-ethane

Chemical Profile: 1,1,1,2,2-Pentafluoro-2-iodo-Ethane (CAS No. 354-64-3)

The compound 1,1,1,2,2-Pentafluoro-2-iodo-Ethane, identified by the CAS registry number CAS No. 354-64-3, is a highly fluorinated organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes five fluorine atoms and one iodine atom attached to a central ethane backbone. The presence of multiple halogens in its structure imparts distinct chemical properties that make it valuable for specialized applications.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their stability and reactivity. The compound CAS No. 354-64-3 has been found to exhibit exceptional thermal stability and chemical inertness under certain conditions. These properties make it an ideal candidate for use in high-performance materials and advanced chemical processes. Researchers have also explored its potential as a precursor in the synthesis of other fluorinated compounds with tailored functionalities.

The synthesis of 1,1,1,2,2-Pentafluoro-2-iodo-Ethane involves a multi-step process that typically includes halogenation reactions and subsequent purification techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. For instance, the use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product while reducing waste generation.

In terms of applications, CAS No. 354-64-3 has found utility in the electronics industry as a component in the production of high-performance polymers and dielectric materials. Its ability to form strong covalent bonds with other elements makes it a valuable intermediate in the synthesis of advanced materials with improved electrical and thermal properties. Additionally, this compound has been explored for its potential in medical imaging technologies due to its compatibility with certain diagnostic agents.

The environmental impact of 1,1,1,2,2-Pentafluoro-2-iodo-Ethane has also been a subject of recent research. Studies have shown that while this compound is not inherently hazardous under normal conditions, its improper disposal or release into the environment could pose risks to ecosystems. Regulatory bodies have therefore recommended strict guidelines for its handling and disposal to minimize environmental contamination.

In conclusion, the compound CAS No. 354-64-3, or 1,1,1,2,2-Pentafluoro-2-Iodo-Ethane, represents a significant advancement in the field of fluorinated organic chemistry. Its unique properties and versatile applications continue to drive innovation across multiple industries. As research into this compound progresses further insights into its potential uses and environmental implications are expected to emerge.